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Compound of Interest

Compound Name: 4-(Methylthio)quinazoline

Cat. No.: B15071270 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
(Methylthio)quinazoline, a heterocyclic compound of interest to researchers in medicinal

chemistry and drug development. This document compiles available spectroscopic data and

outlines the experimental protocols utilized for its characterization, offering a valuable resource

for scientists working with this and related quinazoline derivatives.

Chemical Structure and Properties
Chemical Name: 4-(Methylthio)quinazoline Molecular Formula: C₉H₈N₂S Molecular Weight:

176.24 g/mol CAS Number: 13182-59-7[1]

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for 4-(Methylthio)quinazoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not available in

search results

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm Assignment

Data not available in search results

Note: Specific experimental ¹H and ¹³C NMR data for the unsubstituted 4-
(Methylthio)quinazoline were not found in the provided search results. The tables are

presented as a template for data inclusion upon availability.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Table 3: FT-IR Spectroscopic Data

Wavenumber (cm⁻¹) Interpretation

Data not available in search results

Note: Specific experimental FT-IR data for 4-(Methylthio)quinazoline were not found in the

provided search results. The table is a template for data inclusion.

Mass Spectrometry (MS)
Table 4: Mass Spectrometry Data

m/z Interpretation

Data not available in search results
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Note: Specific experimental mass spectrometry data for 4-(Methylthio)quinazoline were not

found in the provided search results. The table is a template for data inclusion.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Table 5: UV-Vis Spectroscopic Data

λmax (nm) Solvent

Data not available in search results

Note: Specific experimental UV-Vis data for 4-(Methylthio)quinazoline were not found in the

provided search results. The table is a template for data inclusion.

Experimental Protocols
Detailed experimental protocols for the spectroscopic analysis of quinazoline derivatives are

described below. These represent general methodologies that are applicable to the

characterization of 4-(Methylthio)quinazoline.

NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectra are typically recorded on a 400 or 500 MHz

spectrometer.[2][3] Deuterated solvents such as DMSO-d₆ or CDCl₃ are commonly used, with

tetramethylsilane (TMS) serving as an internal standard for chemical shift referencing.[4]

FT-IR Spectroscopy
Infrared spectra are generally obtained using an FT-IR spectrometer.[3] Samples can be

prepared as KBr pellets or analyzed as a thin film.

Mass Spectrometry
Mass spectra are typically acquired using an electron ionization (EI) source at 70 eV.[3] High-

resolution mass spectrometry (HRMS) can be employed for accurate mass determination.

UV-Vis Spectroscopy
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UV-Vis absorption spectra are recorded on a spectrophotometer using a suitable solvent, such

as acetonitrile or dimethyl sulfoxide (DMSO).[5] The concentration of the sample solution is

typically in the micromolar range.

Synthesis and Characterization Workflow
The general workflow for the synthesis and spectroscopic characterization of a quinazoline

derivative like 4-(Methylthio)quinazoline is outlined below. This process ensures the purity

and correct structural identification of the target compound.
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Figure 1. General workflow for the synthesis and spectroscopic characterization of 4-
(Methylthio)quinazoline.

This document serves as a foundational guide to the spectroscopic properties of 4-
(Methylthio)quinazoline. Further experimental work is required to populate the data tables

with specific, quantitative values for the unsubstituted compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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